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Compound of Interest

Compound Name: BI-1950

Cat. No.: B12426661

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the biological effects, mechanism of action,
and experimental profile of BI-1950, a potent and selective chemical probe for the lymphocyte
function-associated antigen-1 (LFA-1). All data is compiled from publicly available scientific
literature and resources.

Core Mechanism of Action

BI-1950 is a small molecule inhibitor of the integrin LFA-1.[1][2] LFA-1, a heterodimer
composed of the alpha-L (ITGAL, CD11a) and beta-2 (ITGB2, CD18) subunits, is a key
receptor on the surface of lymphocytes.[3] It mediates immune cell adhesion and co-stimulatory
signaling through its interaction with its primary ligand, the Intercellular Adhesion Molecule 1
(ICAM-1), which is expressed on antigen-presenting cells (APCs) and endothelial cells.[1][3]

BI-1950 selectively binds to the I-domain of the ITGAL subunit, sterically preventing the LFA-
1/ICAM-1 interaction.[3] This disruption of cellular adhesion directly inhibits downstream
signaling pathways essential for T-cell activation, cytokine production, and proliferation.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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